Cas no 852956-37-7 (Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate)

• Product Name: Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate
• CAS No: 852956-37-7
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 3108217
• PubChem ID: 4962311
• Update Time: 2025-11-05

Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl [1-(3-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetate
• MFCD12027023
• CS-0233290
• 1158589-04-8
• H23762
• Z89283958
• AKOS005171396
• METHYL 2-[1-(3-CHLOROPHENYL)-5-OXO-2H-PYRAZOL-3-YL]ACETATE
• STK501598
• CS-0364216
• methyl [1-(3-chlorophenyl)-5-hydroxy-1H-pyrazol-3-yl]acetate
• methyl 2-[1-(3-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetate
• 852956-37-7
• DTXSID001167922
• Methyl 1-(3-chlorophenyl)-2,5-dihydro-5-oxo-1H-pyrazole-3-acetate
• Methyl 2-(1-(3-chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl)acetate
• EN300-13234
• G22498
• ALBB-005134
• methyl 2-[1-(3-chlorophenyl)-5-hydroxy-1H-pyrazol-3-yl]acetate
• starbld0023982
• LS-01945
• Methyl 2-(1-(3-chlorophenyl)-5-hydroxy-1H-pyrazol-3-yl)acetate
• methyl 2-[2-(3-chlorophenyl)-3-oxo-1H-pyrazol-5-yl]acetate
• Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate

• Inchi： 1S/C12H11ClN2O3/c1-18-12(17)7-9-6-11(16)15(14-9)10-4-2-3-8(13)5-10/h2-6,14H,7H2,1H3
• InChI Key： AGUAVWOOIHFSBN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C=C(CC(=O)OC)N1)=O

Computed Properties

• Exact Mass: 266.0458199Da
• Monoisotopic Mass: 266.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate

Recent Advances in the Study of Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate (CAS: 852956-37-7)

The compound Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate (CAS: 852956-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolone core and chlorophenyl substituent, has been investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and antimicrobial activities. Recent studies have explored its synthesis, structural modifications, and biological evaluations, shedding light on its mechanism of action and potential as a lead compound for drug development.

One of the key findings in recent research involves the optimization of synthetic routes for Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method utilizing a one-pot condensation reaction, which significantly reduced the production cost and improved scalability. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for further preclinical testing.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising anti-inflammatory properties of Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate. A 2024 study in the European Journal of Pharmacology reported that the compound effectively inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, antimicrobial evaluations have shown that Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed its mechanism of action, which involves disruption of bacterial cell membrane integrity and inhibition of key enzymatic processes. These results position the compound as a potential candidate for addressing antibiotic-resistant infections.

Despite these advancements, challenges remain in the development of Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural optimization to enhance its drug-like properties. Ongoing research is focused on derivatization strategies to improve its solubility and metabolic stability while retaining its biological efficacy.

In conclusion, Methyl 2-1-(3-Chlorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-ylacetate (CAS: 852956-37-7) represents a promising scaffold in medicinal chemistry, with demonstrated anti-inflammatory and antimicrobial activities. Continued research efforts are essential to translate these findings into clinically viable therapeutics, addressing unmet medical needs in inflammation and infectious diseases.